Cas no 1804132-78-2 (1-Bromo-1-(2-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1804132-78-2
• MF: C₁₁H₉BrClF₃O₂
• MW: 345.540172338486
• CID: 4979709
• Update Time: 2025-10-25

1-Bromo-1-(2-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H9BrClF3O2/c1-6(17)10(12)7-3-2-4-9(8(7)5-13)18-11(14,15)16/h2-4,10H,5H2,1H3
• InChI Key： JKJWYROJQMECNK-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1CCl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(2-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one

1-Bromo-1-(2-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1804132-78-2): A Comprehensive Overview

1-Bromo-1-(2-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1804132-78-2) is a multifunctional compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, including a bromo group, a chloromethyl substituent, and a trifluoromethoxy moiety, offers a versatile platform for the development of novel pharmaceuticals and advanced materials.

The chemical structure of 1-Bromo-1-(2-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one is defined by its molecular formula C₁₃H₁₀BrClF₃O₂. The presence of multiple functional groups imparts this compound with a range of reactivity profiles, making it an attractive starting material for various synthetic transformations. Recent studies have highlighted its potential in the synthesis of complex organic molecules and its utility in the development of new therapeutic agents.

In the realm of medicinal chemistry, 1-Bromo-1-(2-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one has shown promise as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer progression. The bromo and chloromethyl groups provide sites for further functionalization, enabling the fine-tuning of pharmacological properties to achieve desired therapeutic effects.

The trifluoromethoxy moiety in 1-Bromo-1-(2-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one is particularly noteworthy due to its ability to enhance the lipophilicity and metabolic stability of the molecule. These properties are crucial for optimizing drug delivery and bioavailability. Additionally, the trifluoromethoxy group can influence the binding affinity and selectivity of the compound towards specific receptors or enzymes, which is essential for developing highly effective and safe pharmaceuticals.

Beyond its applications in drug discovery, 1-Bromo-1-(2-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one has also found utility in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced polymers and coatings with enhanced mechanical and thermal properties. Recent advancements in polymer chemistry have shown that this compound can be incorporated into polymer backbones to improve their performance in various industrial applications.

The synthetic versatility of 1-Bromo-1-(2-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one is further exemplified by its use as a building block in combinatorial chemistry. This approach allows for the rapid generation of diverse molecular libraries, which can be screened for biological activity or other desired properties. The ability to efficiently synthesize a wide range of derivatives from this compound has accelerated drug discovery efforts and opened new avenues for materials innovation.

In conclusion, 1-Bromo-1-(2-(chloromethyl)-3-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1804132-78-2) is a highly versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and reactivity profiles make it an invaluable tool for researchers seeking to develop novel pharmaceuticals and advanced materials. As ongoing research continues to uncover new applications and optimize existing ones, this compound is poised to play an increasingly important role in advancing scientific frontiers.